Cas no 55840-13-6 (3-(carboxymethyl)-3-hydroxy-pentanedioic acid; octadecanoic acid; propane-1,2,3-triol)

• Product Name: 3-(carboxymethyl)-3-hydroxy-pentanedioic acid; octadecanoic acid; propane-1,2,3-triol
• CAS No: 55840-13-6
• MF: C₂₈H₅₄O₁₂
• MW: 582.721170902252
• CID: 368065
• PubChem ID: 62110
• Update Time: 2025-04-19

3-(carboxymethyl)-3-hydroxy-pentanedioic acid; octadecanoic acid; propane-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol monooctadecanoate 1,2,3-propanetricarboxylate
• 3-(carboxymethyl)-3-hydroxy-pentanedioic acid
• Acidan
• Acidan N 12
• Axol LC
• Glycerin monostearate citrate
• glycerol
• Glycerol stearate citrate
• Monostearin citrate
• octadecanoic acid
• Poem K 30
• propane-1,2,3-triol
• stearic acid
• Stearyl monoglyceridyl citrate
• Sunsoft 621B
• 55840-13-6
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ester with 1,2,3-propanetriol monooctadecanoate
• WH8T92A065
• EINECS 259-855-5
• CHEBI:176146
• 3-(carboxymethyl)-3-hydroxypentanedioic acid;octadecanoic acid;propane-1,2,3-triol
• UNII-WH8T92A065
• 3-(carboxymethyl)-3-hydroxy-pentanedioic acid; octadecanoic acid; propane-1,2,3-triol

• Inchi： 1S/C18H36O2.C7H10O7.C3H8O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;8-4(9)1-7(14,2-5(10)11)3-6(12)13;4-1-3(6)2-5/h2-17H2,1H3,(H,19,20);14H,1-3H2,(H,8,9)(H,10,11)(H,12,13);3-6H,1-2H2
• InChI Key： HFJHNGKIVAKCIW-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)(CC(=O)O)CC(=O)O.OC(CCCCCCCCCCCCCCCCC)=O.OC(CO)CO

Computed Properties

• Exact Mass: 582.361527
• Monoisotopic Mass: 582.361527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 24
• Complexity: 443
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 230

Experimental Properties

• Boiling Point: 359.4°Cat760mmHg
• Flash Point: 162.4°C